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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol

Cat. No.: B1664560 Get Quote

An In-depth Technical Guide to 2-Methoxy-5-methylphenol: Chemical Properties and

Structure

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical properties and structure of 2-Methoxy-5-methylphenol is crucial. This

technical guide provides a comprehensive overview of this compound, including its key

physical and chemical characteristics, detailed experimental protocols for their determination,

and a visualization of its chemical structure and a representative experimental workflow.

Core Chemical and Physical Properties
2-Methoxy-5-methylphenol, also known as isocreosol or 5-methylguaiacol, is an organic

compound with a range of applications, including as an intermediate in the synthesis of

pharmaceuticals.[1][2][3] Its utility is derived from its specific chemical and physical properties,

which are summarized below.

Data Presentation: Quantitative Chemical Properties
The following table summarizes the key quantitative data for 2-Methoxy-5-methylphenol.
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [1][4][5][6][7]

Molecular Weight 138.16 g/mol [4][5][6]

Melting Point 32-39 °C [1][8]

Boiling Point 115-117 °C at 20 mmHg [1][8]

Density 1.0742 g/cm³ at 38.6 °C [2]

Refractive Index 1.5340 [1]

Flash Point 98.89 °C (210.00 °F) [9]

Solubility

Slightly soluble in water.

Slightly soluble in chloroform

and methanol.

[2][3][10]

Appearance
Yellow to light brown or white

crystalline solid.
[1][8]

Structural Information
Identifier Value Source(s)

IUPAC Name 2-methoxy-5-methylphenol [4][6][11]

Synonyms

5-Methylguaiacol, Isocreosol,

2-Hydroxy-4-methylanisole, 6-

Methoxy-m-cresol

[1][4]

CAS Number 1195-09-1 [1][4][5][6]

SMILES CC1=CC(=C(C=C1)OC)O [4][11]

InChI
InChI=1S/C8H10O2/c1-6-3-4-

8(10-2)7(9)5-6/h3-5,9H,1-2H3
[4][6]

InChIKey
IFNDEOYXGHGERA-

UHFFFAOYSA-N
[4][6][11]
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Mandatory Visualizations
Chemical Structure of 2-Methoxy-5-methylphenol

Chemical Structure of 2-Methoxy-5-methylphenol
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Caption: Chemical structure of 2-Methoxy-5-methylphenol.

Experimental Workflow: Determination of Physical
Properties

General Experimental Workflow for Physical Property Determination

Start: Obtain Sample of 2-Methoxy-5-methylphenol

Melting Point Determination Boiling Point Determination Solubility Determination

Data Analysis and Comparison to Literature Values

End: Characterization Complete

Click to download full resolution via product page

Caption: A generalized workflow for determining the physical properties of a chemical

compound.

Experimental Protocols
The following are detailed methodologies for key experiments to determine the physical

properties of 2-Methoxy-5-methylphenol.

Determination of Melting Point
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The melting point of an organic solid is a critical indicator of its purity. Pure compounds typically

exhibit a sharp melting point range.

Methodology:

Sample Preparation: A small amount of finely powdered 2-Methoxy-5-methylphenol is
packed into a capillary tube to a height of 2-3 mm.[12]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the sample is

heated slowly.[13]

Observation: The temperature at which the solid first begins to melt and the temperature at

which the entire sample becomes a liquid are recorded.[13] This provides the melting point

range.

Heating Rate: A rapid initial heating can be used to determine an approximate melting point,

followed by a slower, more precise measurement with a heating rate of about 2°C per minute

near the expected melting point.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14]

Methodology:

Sample Preparation: A small amount of liquid 2-Methoxy-5-methylphenol is placed in a

small test tube or fusion tube.[15]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.[14]

Heating: The assembly is heated gently in a heating bath or block.[14][16]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heat is then removed, and the temperature at which the liquid just begins

to enter the capillary tube is recorded as the boiling point.[17]
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Determination of Solubility
Understanding the solubility of a compound is essential for its purification, formulation, and in

designing reaction conditions.

Methodology:

Sample Preparation: A small, measured amount of 2-Methoxy-5-methylphenol (e.g., 10 mg

of solid or 2-3 drops of liquid) is placed in a test tube.[18]

Solvent Addition: A small volume (e.g., 0.5 mL) of the solvent (e.g., water, ethanol, diethyl

ether) is added to the test tube.[19]

Observation: The mixture is agitated vigorously. The compound is considered soluble if a

homogeneous solution is formed.[18] If the compound does not dissolve, the process can be

repeated with gentle heating.

Systematic Testing: A systematic approach is often used, starting with water, followed by less

polar organic solvents, and then aqueous acidic and basic solutions to determine the

presence of acidic or basic functional groups.[20][21] For 2-Methoxy-5-methylphenol, it is
expected to be slightly soluble in water and more soluble in less polar organic solvents.[2][3]

[10] Due to its phenolic hydroxyl group, it is expected to be soluble in aqueous sodium

hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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